Cas no 904266-65-5 (2-amino-N-(2,4-dimethoxyphenyl)-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide)

• Product Name: 2-amino-N-(2,4-dimethoxyphenyl)-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide
• CAS No: 904266-65-5
• MF: C₂₈H₂₇N₃O₄
• MW: 469.531687021255
• CID: 5505002
• PubChem ID: 16955623
• Update Time: 2025-05-27

2-amino-N-(2,4-dimethoxyphenyl)-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS016384329
• 2-amino-N-(2,4-dimethoxyphenyl)-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide
• F2633-0257
• STL275390
• 904266-65-5
• 2-amino-N-(2,4-dimethoxyphenyl)-3-(5,6,7,8-tetrahydronaphthalen-2-ylcarbonyl)indolizine-1-carboxamide

• Inchi： 1S/C28H27N3O4/c1-34-20-12-13-21(23(16-20)35-2)30-28(33)24-22-9-5-6-14-31(22)26(25(24)29)27(32)19-11-10-17-7-3-4-8-18(17)15-19/h5-6,9-16H,3-4,7-8,29H2,1-2H3,(H,30,33)
• InChI Key： YIFRYNHUMFCYOF-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C(C(NC2C=CC(=CC=2OC)OC)=O)=C2C=CC=CN12)N)C1C=CC2=C(C=1)CCCC2

Computed Properties

• Exact Mass: 469.20015635g/mol
• Monoisotopic Mass: 469.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 95.1Ų

Additional information on 2-amino-N-(2,4-dimethoxyphenyl)-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide

Introduction to 2-amino-N-(2,4-dimethoxyphenyl)-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide (CAS No. 904266-65-5)

2-amino-N-(2,4-dimethoxyphenyl)-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide (CAS No. 904266-65-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of indolizine derivatives and is characterized by its intricate molecular architecture, which includes a tetrahydronaphthalene moiety and a dimethoxyphenyl group. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The chemical structure of 2-amino-N-(2,4-dimethoxyphenyl)-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide is composed of a central indolizine core with an amino group at the 2-position and a carboxamide group at the 1-position. The carboxamide is substituted with a tetrahydronaphthalene-2-carbonyl moiety, which is known for its hydrophobic properties and ability to interact with various biological targets. Additionally, the presence of the dimethoxyphenyl group at the N-position of the carboxamide enhances the compound's lipophilicity and solubility in biological systems.

Recent studies have highlighted the potential of 2-amino-N-(2,4-dimethoxyphenyl)-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide in various therapeutic areas. One of the most notable applications is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective properties, 2-amino-N-(2,4-dimethoxyphenyl)-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide has also demonstrated anti-inflammatory and anti-cancer activities. Studies have shown that it can effectively suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. Furthermore, preliminary investigations into its anti-cancer potential have revealed that it can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of 2-amino-N-(2,4-dimethoxyphenyl)-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide have also been extensively studied. Its lipophilic nature allows for good absorption through biological membranes, while its stability in physiological conditions ensures prolonged bioavailability. However, further optimization may be necessary to enhance its metabolic stability and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-amino-N-(2,4-dimethoxyphenyl)-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide in human subjects. Early results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 2-amino-N-(2,4-dimethoxyphenyl)-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide (CAS No. 904266-65-5) represents a promising candidate for the treatment of various diseases due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area of focus for medicinal chemists and pharmaceutical researchers alike.